Cas no 2138185-57-4 (Urea, N-[(1-aminocyclopropyl)methyl]-N'-butyl-)

• Product Name: Urea, N-[(1-aminocyclopropyl)methyl]-N'-butyl-
• CAS No: 2138185-57-4
• MF: C₉H₁₉N₃O
• MW: 185.266661882401
• CID: 5301059
• Update Time: 2025-10-29

Urea, N-[(1-aminocyclopropyl)methyl]-N'-butyl- Chemical and Physical Properties

Names and Identifiers

• Urea, N-[(1-aminocyclopropyl)methyl]-N'-butyl-

• Inchi： 1S/C9H19N3O/c1-2-3-6-11-8(13)12-7-9(10)4-5-9/h2-7,10H2,1H3,(H2,11,12,13)
• InChI Key： RSKOTHZESVNJOM-UHFFFAOYSA-N
• SMILES： N(CC1(N)CC1)C(NCCCC)=O

Additional information on Urea, N-[(1-aminocyclopropyl)methyl]-N'-butyl-

Introduction to Urea, N-[(1-aminocyclopropyl)methyl]-N'-butyl- (CAS No. 2138185-57-4)

Urea, N-[(1-aminocyclopropyl)methyl]-N'-butyl- (CAS No. 2138185-57-4) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural properties, has been studied for its potential applications in drug development and molecular biology. The presence of both urea and aminocyclopropyl groups in its molecular structure suggests a versatile reactivity that could be exploited in various synthetic pathways.

The molecular structure of Urea, N-[(1-aminocyclopropyl)methyl]-N'-butyl- (CAS No. 2138185-57-4) consists of a central urea moiety connected to a butyl group on one side and a 1-aminocyclopropyl group on the other. This configuration allows for multiple interaction points with biological molecules, making it a promising candidate for further investigation in medicinal chemistry. The urea group is particularly known for its ability to form hydrogen bonds, which is a critical feature in the design of bioactive molecules.

Recent advancements in the field of chemical biology have highlighted the importance of N-substituted ureas in the development of novel therapeutic agents. These compounds have shown promise in modulating enzyme activity and interacting with specific biological targets. The 1-aminocyclopropyl moiety, while less commonly studied compared to other cyclic amines, has been identified as a key structural element that can enhance the binding affinity and selectivity of drug candidates.

In a study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and pharmacological properties of various N-substituted ureas derived from cycloalkylamines. Among these compounds, Urea, N-[(1-aminocyclopropyl)methyl]-N'-butyl- (CAS No. 2138185-57-4) was found to exhibit notable inhibitory activity against certain enzymes involved in inflammatory pathways. This discovery opens up new avenues for the development of anti-inflammatory drugs with improved efficacy and reduced side effects.

The synthesis of Urea, N-[(1-aminocyclopropyl)methyl]-N'-butyl- (CAS No. 2138185-57-4) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced catalytic systems has been reported to enhance the efficiency of these synthetic pathways. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the desired substituents onto the urea backbone.

One of the most intriguing aspects of this compound is its potential role in drug design due to its ability to mimic natural bioactive molecules. The structural features of Urea, N-[(1-aminocyclopropyl)methyl]-N'-butyl- (CAS No. 2138185-57-4) allow it to interact with biological targets in a manner similar to endogenous compounds, thereby increasing its therapeutic potential. This property is particularly valuable in the development of small-molecule drugs that can modulate biological processes without causing significant off-target effects.

Furthermore, the compound's solubility profile has been investigated as part of its preclinical characterization. Solubility is a critical factor in drug formulation and delivery, as it affects bioavailability and pharmacokinetic behavior. Studies have shown that modifications to the molecular structure can significantly influence solubility properties, making it possible to optimize formulations for better therapeutic outcomes.

The pharmacokinetic properties of Urea, N-[(1-aminocyclopropyl)methyl]-N'-butyl- (CAS No. 2138185-57-4) have also been evaluated through in vitro and in vivo studies. These investigations aim to understand how the compound is absorbed, distributed, metabolized, and excreted by the body. Such data is essential for determining appropriate dosing regimens and predicting potential drug-drug interactions.

In conclusion, Urea, N-[(1-aminocyclopropyl)methyl]-N'-butyl- (CAS No. 2138185-57-4) represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the future of drug development.